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Compound of Interest

Compound Name: Met-Pro

Cat. No.: B1600111

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of Met-Pro (L-methionyl-L-proline), a dipeptide of L-methionine and L-proline. While
specific hazard data for Met-Pro is not extensively documented, the following procedures are
based on best practices for handling similar chemical compounds, such as peptides and amino
acid derivatives, ensuring a high degree of safety.

Immediate Safety Protocols

When handling Met-Pro, particularly in its lyophilized or powdered form, it is crucial to minimize
exposure. The primary routes of exposure to be controlled are inhalation, skin contact, and eye
contact. Some dipeptides can be harmful if swallowed, cause skin and eye irritation, or lead to
respiratory irritation.[1] Therefore, treating Met-Pro with appropriate caution is recommended.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the first line of defense against accidental exposure. The
following table summarizes the recommended PPE for handling Met-Pro in a laboratory
setting.[2][3][4]
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PPE Category Item Specifications & Rationale
Chemical splash goggles
compliant with ANSI 287.1

Eye Protection Safety Goggles standards are required to

protect against accidental

splashes.[2]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Always check
the manufacturer's
compatibility chart for
breakthrough times.[2][5]

Body Protection

Laboratory Coat

Along-sleeved lab coat, fully
buttoned, is mandatory to
protect skin and personal

clothing from contamination.[2]

[4]

Respiratory Protection

Fume Hood or Ventilated Area

All handling of powdered Met-
Pro or preparation of its
solutions should occur within a
certified chemical fume hood to
prevent inhalation of dust or

aerosols.[1][2]

Operational and Disposal Plan

A systematic approach to handling Met-Pro from receipt to disposal is critical for both safety

and experimental integrity.

Step-by-Step Handling Protocol

The following workflow outlines the key stages of handling Met-Pro in a laboratory

environment.
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Caption: Experimental workflow for handling Met-Pro.
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e Receipt and Storage: Upon receiving lyophilized Met-Pro, verify the container's integrity.
Store it in a tightly sealed container in a cool, dry, and dark place, with a temperature of
-20°C being optimal for long-term stability.[2]

o Preparation for Use: Before opening, allow the vial to equilibrate to room temperature to
prevent condensation, which can compromise the compound's stability.[3]

» Handling and Weighing: Don all required PPE. Conduct all weighing and initial solution
preparations inside a chemical fume hood to prevent the inhalation of fine powders.[2]

e Solubilization: Prepare solutions by carefully adding the appropriate solvent to the Met-Pro
powder. If the solubility characteristics are unknown, begin with a small test amount.

o Experimental Use: Handle all solutions containing Met-Pro with the same level of precaution
as the solid form.

Spill and Exposure Procedures

In the event of an accidental spill or exposure, follow these procedures immediately:

o Minor Spill: Absorb the material with an inert absorbent. Place the contaminated material in a
sealed, labeled container for hazardous waste disposal.[2]

o Skin Contact: Immediately wash the affected area with soap and plenty of water and remove
any contaminated clothing.[2]

o Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open. Seek medical attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.[1][2]

Disposal Plan

Proper disposal is essential to prevent environmental contamination and adhere to regulations.

[4]
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Waste Type Disposal Protocol

Dispose of as hazardous chemical waste in a

Unused Compound ]
properly labeled and sealed container.

Gloves, absorbent pads, and pipette tips that
Contaminated Materials have contacted Met-Pro should be placed in a

designated hazardous waste container.[2]

Aqueous and organic solutions containing Met-
_ Pro must be collected in separate, appropriate
Solutions )
hazardous waste containers. Do not pour down

the drain.[2]

The logical relationship for waste disposal is straightforward, ensuring all contaminated items
are treated as hazardous waste.

Met-Pro Source
(Solid, Solution)

Contaminated Labware . .
(Unused Compound (Gloves, Tips, etc.) ) Aqueous/Organic Solutlons)

S v

Hazardous Waste Container
(Properly Labeled)
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Caption: Disposal plan for Met-Pro and related materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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